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Compound of Interest

Compound Name: Phenol;tetrahydrate

Cat. No.: B15416212

This guide provides researchers, scientists, and drug development professionals with essential
information for scaling up the synthesis of phenol hydrates. It includes troubleshooting advice,
frequently asked questions, detailed experimental protocols, and key safety and property data.

Frequently Asked Questions (FAQS)

Q1: What are phenol hydrates and why are they important?

Al: Phenol can form crystalline solids with water, known as phenol hydrates. The most well-
documented is phenol hemihydrate (CeHsOH-0.5H20)[1]. These hydrates are relevant in
various fields, including pharmaceuticals and chemical synthesis, where the presence of water
can significantly influence the physical and chemical properties of phenol, such as its melting
point and reactivity.

Q2: What are the primary safety concerns when scaling up phenol hydrate synthesis?

A2: Phenol is a toxic and corrosive compound that can cause severe chemical burns upon skin
contact and is toxic if inhaled or ingested[2][3][4][5][6]. It is also a combustible liquid[2][3].
When scaling up, the risks associated with handling larger quantities increase. Key safety
measures include working in a well-ventilated area, using appropriate personal protective
equipment (PPE) such as butyl rubber gloves, chemical splash goggles, and a face shield, and
having emergency procedures in place for spills and exposure[2][4][7].

Q3: What are the main industrial processes for phenol production?
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A3: The vast majority of industrial phenol is produced via the cumene process, which involves
the oxidation of cumene to cumene hydroperoxide, followed by its acid-catalyzed cleavage to
yield phenol and acetone[8][9][10][11][12]. Other methods include the hydrolysis of
benzenesulfonic acid and the hydrolysis of chlorobenzene (Dow process)[3]. The formation of
phenol hydrates would be a subsequent step after the primary synthesis of phenol.

Q4: How does temperature affect the solubility of phenol in water?

A4: Phenol is appreciably soluble in water, with about 84.2 g dissolving in 2000 mL at room
temperature[3]. However, phenol and water are fully miscible above 67-68°C[2][12]. Below this
temperature, two liquid phases can exist: a phenol-rich phase and a water-rich phase[12]. This
temperature-dependent miscibility is a critical factor in controlling the crystallization of phenol
hydrates.

Troubleshooting Guide
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Problem

Potential Cause(s)

Recommended Solution(s)

Inconsistent or No Crystal

Formation

- Incorrect phenol-to-water
ratio.- Temperature
fluctuations.- Presence of
impurities that inhibit

crystallization.

- Carefully control the
stoichiometry. The formation of
phenol hemihydrate requires a
specific molar ratio of phenol to
water[1].- Ensure precise and
stable temperature control
during the cooling and
crystallization phase.- Use
high-purity phenol. If impurities
are suspected, consider

purification by distillation[13].

Formation of an Oily Phase

Instead of Crystals

- The system is above the
critical solution temperature
(>67°C) where phenol and
water are fully miscible[2][12].-
Supercooling of the phenol-
water mixture without

nucleation.

- Slowly cool the mixture to
below the miscibility
temperature to induce phase
separation and crystallization.-
Introduce seed crystals of
phenol hydrate to initiate
crystallization.- Ensure gentle
agitation to promote nucleation
without causing excessive
shearing that could disrupt

crystal growth.

Product Discoloration (Pink or
Red)

- Oxidation of phenol. Phenol
is susceptible to oxidation,
especially when exposed to
air, light, and heat, which can
form colored impurities like

benzoquinone[2][13].

- Handle and store phenol
under an inert atmosphere
(e.g., nitrogen or argon) to
minimize contact with
oxygen[14].- Protect the
reaction and storage
containers from light[14][15].-
Use antioxidants if compatible

with the final application.

Low Yield

- Incomplete crystallization.-

Loss of product during filtration

- Optimize the cooling rate and
final temperature to maximize

crystal precipitation.- Use
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or drying.- Side reactions due

to impurities or incorrect pH.

appropriate filtration
techniques (e.g., a chilled filter
funnel) to minimize dissolution
during separation.- Ensure the
pH of the water is near neutral,
as phenol's reactivity changes
in acidic or basic conditions[3]
[16].

Difficulty in Handling and

Storage

- Phenol hydrate can be
hygroscopic and may melt at
ambient temperatures (Melting
point: 0-5°C for 88-90%
hydrate)[2][15].

- Store the final product in
tightly sealed containers in a
cool, dry, and well-ventilated
area, away from heat and
direct sunlight[2][4][14].-
Consider storing under an inert
atmosphere to prevent
degradation[14].

Quantitative Data Summary
Table 1: Physical Properties of Phenol and Phenol

Hydrate

Property Value Source(s)
Phenol (CeHsOH)

Molar Mass 94.11 g/mol N/A
Melting Point ~40.8 °C [12]

Boiling Point ~181.7 °C [17]
Solubility in Water (25°C) 84.2 g/L [3]
Autoignition Temperature 715 °C [2]

Phenol Hydrate (88-90%)

Melting Point 0-5°C [2]
Appearance Liquid above 5°C [2]
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ble 2: Saf I imits for Phenol

Parameter Value Source(s)
Oral LD50 (Rat) 340 mg/kg [2]
Dermal LD50 (Rat) 660 - 707 mg/kg [2]
OSHA PEL (8-hr TWA) 5 ppm (19 mg/m3) [6]
NIOSH REL (10-hr TWA) 5 ppm (19 mg/m3) [6]
NIOSH IDLH 250 ppm [3]

Experimental Protocols
Protocol 1: Scaled-Up Synthesis of Phenol Hemihydrate

Objective: To synthesize phenol hemihydrate in a scalable batch process.

Materials:

High-purity crystalline phenol (=99.5%)

Deionized water

Jacketed glass reactor with temperature control and overhead stirrer

Inert gas source (Nitrogen or Argon)

Methodology:

o Reactor Preparation: Ensure the jacketed reactor is clean, dry, and purged with an inert gas
to remove oxygen.

o Charging the Reactor: Carefully charge the reactor with 1000 g (10.63 mol) of high-purity
phenol.

e Heating and Melting: Heat the reactor jacket to approximately 50°C to melt the phenol into a
liquid state[12].
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o Water Addition: While stirring gently, slowly add 95.7 g (5.31 mol) of deionized water to the
molten phenol. This corresponds to a 2:1 molar ratio of phenol to water for the formation of
the hemihydrate.

e Homogenization: Increase the reactor temperature to ~70°C, which is above the critical
solution temperature, to ensure the phenol and water form a single homogeneous phase[2]
[12]. Maintain gentle stirring under the inert atmosphere.

o Controlled Cooling (Crystallization): Begin a slow, controlled cooling ramp of the reactor
jacket. A rate of 5-10°C per hour is recommended to promote the growth of well-defined
crystals.

» Nucleation and Growth: As the solution cools below the miscibility curve, the phenol hydrate
will begin to crystallize. The target temperature for holding the crystallization is typically just
below the melting point of the hydrate (~0-4°C)[2].

« |solation: Once crystallization is complete, the resulting slurry is filtered to separate the solid
phenol hydrate crystals from any remaining liquid. This should be done rapidly, and ideally
with pre-chilled equipment to prevent melting.

e Drying: The crystals can be gently dried under a stream of inert gas or in a vacuum oven at a
low temperature (e.g., <0°C) to remove surface moisture.

Visualizations
Experimental Workflow for Phenol Hydrate Synthesis
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Caption: Workflow for the scaled-up synthesis of phenol hydrate.
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Troubleshooting Logic Diagram
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Yes
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Caption: Logic diagram for troubleshooting phenol hydrate synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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